Cas no 1804645-10-0 (4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804645-10-0
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4835441
• Update Time: 2025-06-13

4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-6-2-5(12)4(3-14)7(13-6)16-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： QDBSHILJSLENKO-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1CO)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804645-10-0)

The compound 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804645-10-0) is a highly specialized pyridine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound features a iodo-substituted pyridine core, which is further modified with methoxy and trifluoromethoxy groups, along with a hydroxymethyl side chain. These functional groups contribute to its distinct chemical reactivity, making it a valuable intermediate in organic synthesis.

In the context of modern drug discovery, 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol is often explored for its potential as a building block in the development of novel small-molecule therapeutics. Researchers are particularly interested in its ability to serve as a precursor for fluorinated compounds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The presence of the iodo substituent also opens up opportunities for cross-coupling reactions, a widely used strategy in the synthesis of complex molecules.

From an industrial perspective, this compound is frequently discussed in forums and publications related to fine chemicals and specialty intermediates. Its synthesis and purification processes are topics of interest for chemists working in process optimization and scale-up production. Given the growing demand for high-purity intermediates, 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol is often highlighted as a case study in achieving reproducible yields and cost-effective manufacturing.

Environmental and regulatory considerations are also key discussion points surrounding this compound. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthetic routes for 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol, such as catalytic methods or solvent-free reactions. These efforts align with the broader industry trend toward reducing waste and minimizing the use of hazardous reagents.

In summary, 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804645-10-0) represents a versatile and scientifically intriguing compound with wide-ranging applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields requiring custom synthesis and molecular design. As the chemical industry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.